Cas no 2228631-91-0 (3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine
• CAS No: 2228631-91-0
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5992664
• PubChem ID: 165979222
• Update Time: 2025-05-19

3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine
• 2228631-91-0
• EN300-1835608

• Inchi： 1S/C9H13FN2/c1-7-3-2-6-12-9(7)8(10)4-5-11/h2-3,6,8H,4-5,11H2,1H3
• InChI Key： KIOUWTRPVFGIIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CN=1)CCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine

3-Fluoro-3-(3-Methylpyridin-2-Yl)Propan-1-Amine: A Comprehensive Overview

3-Fluoro-3-(3-methylpyridin-2-yl)propan-1-amine, also known by its CAS number 2228631-91-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluoro group, a methylpyridine ring, and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These efforts have been driven by the increasing demand for this compound in both academic and industrial settings.

One of the most promising applications of 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine lies in its potential as a precursor for drug development. The compound's structure allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, studies have shown that certain derivatives exhibit improved bioavailability and selectivity when used as intermediates in drug design.

In addition to its role in pharmaceuticals, 3-fluoro-3-(3-methylpyridin-2-yl)propan-1-amine has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). Recent research has highlighted its potential in creating porous materials with high surface areas, which are highly sought after for gas storage and catalytic applications.

The chemical properties of 3-fluoro-3-(3-methylpyridin-2-y)l)propan-1-amine are heavily influenced by its functional groups. The fluoro group contributes to the molecule's electronic properties, while the methylpyridine ring provides aromatic stability. The amine group, on the other hand, introduces nucleophilic character, enabling participation in various chemical reactions. These properties make the compound versatile and adaptable to different chemical environments.

Recent studies have focused on understanding the reactivity of 3-fluoro-()^{)))))()propan-₍-amine under varying conditions. Researchers have explored its behavior in polar and non-polar solvents, as well as its reactivity towards electrophilic and nucleophilic agents. These investigations have provided valuable insights into optimizing reaction conditions for large-scale production.}

The environmental impact of synthesizing and using CAS 2228631910 has also been a topic of interest. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, catalytic methods using transition metals or enzymes are being explored as alternatives to traditional reaction conditions. These advancements not only enhance sustainability but also align with global initiatives aimed at reducing carbon footprints.

In conclusion, CAS 2228631910, or fluorinated methylpyridine propaneamine, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge is expected to grow significantly.